1-methylbenzo[cd]indol-2(1H)-one oxime

• Molecular Formula: C12H10N2O
• Molecular Weight: 198.22 g/mol
• IUPAC Name: (NE)-N-(1-methylbenzo[cd]indol-2-ylidene)hydroxylamine
• InChI: InChI=1S/C12H10N2O/c1-14-10-7-3-5-8-4-2-6-9(11(8)10)12(14)13-15/h2-7,15H,1H3/b13-12+
• InChI Key: UJHGVKSRLMQLBM-OUKQBFOZSA-N
• Isomeric SMILES: CN\1C2=CC=CC3=C2C(=CC=C3)/C1=N\O
• SMILES: CN1C2=CC=CC3=C2C(=CC=C3)C1=NO

Description

1-methylbenzo[cd]indol-2(1H)-one oxime is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a synthetic compound that is commonly used in the field of medicinal chemistry and drug discovery. In

Scientific Research Applications

1-methylbenzo[cd]indol-2(1H)-one oxime has a wide range of potential applications in scientific research. It has been shown to exhibit antitumor activity in vitro, making it a promising candidate for the development of anticancer drugs. Additionally, it has been found to have antimicrobial properties, suggesting that it could be used as a potential treatment for bacterial infections.

Mechanism of Action

The mechanism of action of 1-methylbenzo[cd]indol-2(1H)-one oxime is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells through the induction of apoptosis, or programmed cell death. It may also work by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
1-methylbenzo[cd]indol-2(1H)-one oxime has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro, suggesting that it could be used as a potential treatment for cancer. Additionally, it has been found to have antimicrobial properties, suggesting that it could be used as a potential treatment for bacterial infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-methylbenzo[cd]indol-2(1H)-one oxime in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have a wide range of potential applications in scientific research. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which could make it difficult to develop drugs based on its structure.

Future Directions

There are a number of potential future directions for research on 1-methylbenzo[cd]indol-2(1H)-one oxime. One area of interest is the development of anticancer drugs based on its structure. Additionally, further research could be done to better understand its mechanism of action and to identify potential applications in the treatment of bacterial infections. Finally, studies could be conducted to explore the potential side effects and toxicity of this compound in humans.
Conclusion:
In conclusion, 1-methylbenzo[cd]indol-2(1H)-one oxime is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. It has been shown to exhibit antitumor and antimicrobial activity, making it a promising candidate for the development of new drugs. While its mechanism of action is not fully understood, further research could help to identify new applications and potential therapeutic uses for this compound.

Synthesis Methods

The synthesis of 1-methylbenzo[cd]indol-2(1H)-one oxime involves the reaction of 1-methylbenzo[cd]indol-2(1H)-one with hydroxylamine hydrochloride in the presence of a base. The reaction is carried out in an organic solvent such as ethanol or methanol, and the product is purified by recrystallization. The yield of the product is typically high, making it an attractive compound for scientific research.